Cas no 301337-57-5 (4-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide)

4-Bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide is a sulfonamide derivative featuring a brominated phenyl ring and a pyrazolone core. This compound is of interest in medicinal chemistry and organic synthesis due to its structural complexity, which allows for versatile reactivity. The presence of both sulfonamide and bromo substituents enhances its potential as an intermediate in the development of pharmacologically active molecules, particularly in the design of enzyme inhibitors or receptor modulators. Its well-defined crystalline structure ensures high purity and stability, making it suitable for research applications requiring precise chemical modifications. The compound's distinct functional groups also facilitate further derivatization, supporting diverse synthetic pathways.
4-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide structure
301337-57-5 structure
Product Name:4-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide
CAS No:301337-57-5
MF:C17H16BrN3O3S
MW:422.296241760254
CID:5945497
PubChem ID:1083470
Update Time:2025-05-25

4-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide
    • Benzenesulfonamide, 4-bromo-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-
    • CHEMBL1526707
    • 4-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzenesulfonamide
    • AKOS001663959
    • 301337-57-5
    • HMS2822K21
    • SMR000514579
    • 4-bromo-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)benzenesulfonamide
    • Z45612750
    • EU-0078103
    • CCG-111838
    • Oprea1_857340
    • MLS001210953
    • 4-Bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H- pyrazol-4-yl)benzenesulfonamide
    • SR-01000491978-1
    • 4-Bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-benzenesulfonamide
    • AE-641/00390058
    • F0433-0589
    • Oprea1_523400
    • SR-01000491978
    • Inchi: 1S/C17H16BrN3O3S/c1-12-16(19-25(23,24)15-10-8-13(18)9-11-15)17(22)21(20(12)2)14-6-4-3-5-7-14/h3-11,19H,1-2H3
    • InChI Key: FLIBDYXZBXLFMW-UHFFFAOYSA-N
    • SMILES: C1(S(NC2=C(C)N(C)N(C3=CC=CC=C3)C2=O)(=O)=O)=CC=C(Br)C=C1

Computed Properties

  • Exact Mass: 421.00958g/mol
  • Monoisotopic Mass: 421.00958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 645
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 78.1Ų

Experimental Properties

  • Density: 1?+-.0.1 g/cm3(Predicted)
  • Boiling Point: 517.8±60.0 °C(Predicted)
  • pka: 5.91±0.20(Predicted)

4-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0433-0589-2μmol
4-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide
301337-57-5 90%+
2μmol
$57.0 2023-07-28
Life Chemicals
F0433-0589-5μmol
4-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide
301337-57-5 90%+
5μmol
$63.0 2023-07-28
Life Chemicals
F0433-0589-10μmol
4-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide
301337-57-5 90%+
10μmol
$69.0 2023-07-28
Life Chemicals
F0433-0589-20μmol
4-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide
301337-57-5 90%+
20μmol
$79.0 2023-07-28
Life Chemicals
F0433-0589-1mg
4-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide
301337-57-5 90%+
1mg
$54.0 2023-07-28
Life Chemicals
F0433-0589-2mg
4-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide
301337-57-5 90%+
2mg
$59.0 2023-07-28
Life Chemicals
F0433-0589-3mg
4-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide
301337-57-5 90%+
3mg
$63.0 2023-07-28
Life Chemicals
F0433-0589-4mg
4-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide
301337-57-5 90%+
4mg
$66.0 2023-07-28
Life Chemicals
F0433-0589-5mg
4-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide
301337-57-5 90%+
5mg
$69.0 2023-07-28
Life Chemicals
F0433-0589-10mg
4-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide
301337-57-5 90%+
10mg
$79.0 2023-07-28

Additional information on 4-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide

Chemical Profile of 4-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide (CAS No. 301337-57-5)

4-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide, identified by its CAS number 301337-57-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This sulfonamide derivative features a brominated aromatic ring connected to a pyrazole scaffold, which is further substituted with a phenyl group and an N-sulfonamide moiety. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular structure of this compound can be broken down into several key components that contribute to its reactivity and potential biological activity. The bromo substituent on the benzene ring introduces electrophilicity, facilitating nucleophilic aromatic substitution reactions that are commonly employed in medicinal chemistry to diversify molecular libraries. The pyrazole ring, a heterocyclic system known for its presence in numerous bioactive natural products and synthetic drugs, serves as a privileged scaffold for drug design. Specifically, the 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol moiety incorporates a carbonyl group at the 3-position and an aromatic phenyl ring at the 2-position, which can interact with biological targets through hydrogen bonding and π-stacking interactions.

The sulfonamide group (–SO₂NH₂) is another critical feature of this compound. Sulfonamides are widely recognized for their versatility in medicinal chemistry due to their ability to act as pharmacophores, modulating enzyme activity and receptor binding. The sulfonamide moiety in this compound is linked to the benzene ring via an amide bond, which can be further modified or exploited in derivatization strategies. The presence of both electron-withdrawing (sulfonamide) and electron-donating (dimethyl groups on the pyrazole) functionalities creates a balance that may influence the compound's solubility, metabolic stability, and interaction with biological targets.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly assess the potential of such compounds for therapeutic applications. The structural features of 4-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol)-4yl)benzene suggest that it may exhibit inhibitory activity against various enzymes or receptors involved in diseases such as cancer, inflammation, or infectious disorders. For instance, the pyrazole scaffold is commonly found in kinase inhibitors, while sulfonamides are known to interact with bacterial dihydropteroate synthase in antibiotics.

In the context of oncology research, the brominated aromatic system of this compound could serve as a starting point for developing small-molecule inhibitors targeting aberrant signaling pathways in cancer cells. The pyrazole moiety's ability to engage with protein binding pockets has been leveraged in the design of antiviral and anticancer agents. Additionally, the sulfonamide group may enhance binding affinity through hydrogen bonding interactions with key residues in biological targets. These properties make this compound an attractive candidate for structure-based drug design initiatives aimed at identifying novel therapeutic entities.

The synthesis of 4-bromo-N-(1,5-dimethyl)-3 oxo -2 -phenyl -2 ,3 -dihydro -1 H -pyrazol -4 -yl )benzene -1-sulfonamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps may include bromination of a precursor aromatic ring, condensation reactions to form the pyrazole core, and introduction of the sulfonamide group via nucleophilic substitution or amidation techniques. Advanced spectroscopic methods such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (LCMS), and X-ray crystallography are essential for confirming the structural integrity of the final product.

Evaluation of the pharmacological profile of this compound would typically involve in vitro assays to assess its interaction with relevant biological targets. For example, enzyme inhibition studies could determine whether it exhibits potent activity against specific enzymes implicated in disease pathways. Cell-based assays might investigate its effects on cancer cell proliferation or inflammatory responses. Additionally, pharmacokinetic studies would be conducted to evaluate its absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) profiles—critical parameters for assessing its suitability as a drug candidate.

The growing interest in heterocyclic compounds like pyrazoles underscores their significance as building blocks in medicinal chemistry. Pyrazoles have been extensively studied due to their broad spectrum of biological activities and structural adaptability. By incorporating diverse substituents into the pyrazole scaffold—including aryl groups, alkyl chains, or other heterocycles—researchers can fine-tune the properties of these derivatives to achieve desired pharmacological effects. The presence of both bromine and sulfonamide functionalities in this compound provides multiple points for chemical modification, allowing for systematic exploration of structure–activity relationships (SAR).

The sulfonamide group's role as a bioisostere has been well-documented in drug development, where it can replace carboxylic acid or amide groups without significantly altering biological activity while improving pharmacokinetic properties such as solubility or metabolic stability. This versatility makes sulfonamides valuable tools for designing molecules with enhanced bioavailability and reduced toxicity. In summary, 4-bromo-N-(1,5-dimethyl)-3 oxo -2 -phenyl -2 ,3 -dihydro -1 H -pyrazol)-4 yl )benzene}-1-sulfonamide represents an intriguing chemical entity with potential therapeutic applications that warrant further investigation through synthetic modifications and biological evaluations.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD